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This technical guide provides a comprehensive overview of the core properties, synthesis, and
analysis of Isoprenol (3-methyl-3-buten-1-ol), a key hemiterpene alcohol with significant
applications in the chemical and pharmaceutical industries. This document details its
physicochemical characteristics, safety protocols, and common synthetic and analytical
procedures.

Core Properties of Isoprenol

Isoprenol, identified by the CAS number 763-32-6, is a colorless liquid with a distinct alcoholic
odor. It serves as a vital intermediate in the production of a wide array of commercially
important chemicals.

Physicochemical Data

The fundamental physical and chemical properties of Isoprenol are summarized in the table
below for quick reference.
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Property

Value

CAS Number

763-32-6[1]

Molecular Formula

CsH100[1][2]

Molecular Weight 86.13 g/mol [1][3][4]
Density 0.853 g/cm?3 at 25 °C[1][3]
Boiling Point 130-132 °C at 760 mmHg[1][3][5]

Refractive Index (n20/D)

1.433[1][3]

Solubility in Water

90 g/L at 20 °C[2]

Flash Point

36-42 °C (closed cup)[1][3][5]

Safety and Handling Information

Isoprenol is classified as a flammable liquid and can cause serious eye irritation. Proper safety

precautions are essential when handling this chemical. The Globally Harmonized System

(GHS) classifications and corresponding precautionary statements are outlined below.

Hazard GHS . Hazard Precautionary
e .- . Signal Word
Classification Pictogram Statements Statements
P210, P233,
H226: P240, P241,
Flammable o
o ) Flammable liqguid  P242, P243,
Liquid (Category () Warning[1]

3)

and vapour[1][6] P370+P378,
[7] P403+P235,
PS01[1][6][7]1[8]

Eye Irritation

(Category 2)

P264, P280,
P305+P351+P33
8, P337+P313[1]

[7]

H319: Causes
Warning[1] serious eye
irritation[1][9]

Synthesis and Applications
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Isoprenol is a versatile building block in organic synthesis, primarily produced through the Prins

reaction of isobutene and formaldehyde.

Industrial Synthesis

The principal industrial route to Isoprenol involves the reaction of isobutene (2-methylpropene)
with formaldehyde.[1][10] This reaction is a cornerstone of its large-scale production, which
was estimated to be between 6,000 and 13,000 tons in 2001.[1] The process can be visualized
as a two-step sequence involving an initial condensation followed by isomerization to produce

its more common isomer, prenol.

Industrial Synthesis of Isoprenol and Prenol
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Industrial synthesis pathway of Isoprenol and its isomerization to Prenol.

Key Applications

Isoprenol is a crucial precursor for a variety of valuable chemicals:
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» Vitamins: It is an essential starting material in the industrial synthesis of Vitamin A and
Vitamin E.[1]

e Aroma Compounds: Its derivatives are used to produce citral, a key component in many
fragrances.[1]

o Agrochemicals: Isoprenol is utilized in the synthesis of certain pyrethroid pesticides.[1]

e Polymers: It is a raw material for polycarboxylate ether (PCE) superplasticizers, which are
used as concrete admixtures.

Experimental Protocols

Accurate analysis of Isoprenol is critical for quality control and research. The following sections
detail standard experimental procedures for its characterization using Gas Chromatography-
Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a powerful technique for separating and identifying volatile compounds like Isoprenol
in a mixture.

Methodology:
e Sample Preparation:

o Accurately weigh approximately 100 mg of the sample into a 10 mL volumetric flask.

o Dissolve and dilute to volume with a suitable solvent such as methanol or isopropanol.
e Instrumentation:

o Capillary Column: DB-5 (30 m x 0.25 mm 1.D., 0.25 um film thickness) or an equivalent
non-polar column is recommended.

o Carrier Gas: Helium or Hydrogen at a constant flow of 1.0 mL/min.
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e GC Conditions:

o

Injector Temperature: 250 °C.

[¢]

Injection Volume: 1 pL.

[¢]

Split Ratio: 50:1.

[e]

Oven Temperature Program:

= [nitial temperature: 50 °C, hold for 2 minutes.

= Ramp: 10 °C/min to 200 °C.

» Hold: 5 minutes at 200 °C.

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 35 to 350.

o Detector Temperature: 280 °C.
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GC-MS Analysis Workflow for Isoprenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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